N-methyl-N-[2-methyl-2-(4-methylphenyl)propyl]methanesulfonamide

• IUPAC Name: N-methyl-N-[2-methyl-2-(4-methylphenyl)propyl]methanesulfonamide
• InChI: InChI=1S/C13H21NO2S/c1-11-6-8-12(9-7-11)13(2,3)10-14(4)17(5,15)16/h6-9H,10H2,1-5H3
• InChI Key: IONNSZJXMCDUOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)CN(C)S(=O)(=O)C
• Molecular Formula: C13H21NO2S
• Molecular Weight: 255.38 g/mol

Description

N-methyl-N-[2-methyl-2-(4-methylphenyl)propyl]methanesulfonamide, commonly referred to as MMPI, is a chemical compound that has gained significant attention in scientific research. MMPI is a potent inhibitor of metalloproteinases, which are enzymes that are involved in the degradation of extracellular matrix proteins.

Mechanism of Action

MMPI inhibits the activity of metalloproteinases by binding to the active site of the enzyme. Metalloproteinases are involved in the degradation of extracellular matrix proteins, which are essential for maintaining the structural integrity of tissues. Inhibition of metalloproteinases by MMPI prevents the degradation of extracellular matrix proteins, thereby reducing tissue damage and inflammation.
Biochemical and Physiological Effects:
MMPI has been shown to have anti-inflammatory and anti-angiogenic effects. Inhibition of metalloproteinases by MMPI reduces the production of pro-inflammatory cytokines and chemokines, which are involved in the recruitment of immune cells to the site of inflammation. MMPI also inhibits the formation of new blood vessels, which is essential for the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMPI in lab experiments is its potent inhibitory activity against metalloproteinases. MMPI is also relatively stable and can be easily synthesized in large quantities. However, one of the limitations of using MMPI is its non-specific inhibition of metalloproteinases, which can lead to off-target effects.

Future Directions

There are several future directions for the research on MMPI. One of the areas of interest is the development of more specific inhibitors of metalloproteinases. Another area of research is the investigation of the potential use of MMPI in combination with other drugs for the treatment of various diseases. Additionally, the development of new methods for the delivery of MMPI to specific tissues and organs is an area of active research.
Conclusion:
In summary, MMPI is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. MMPI inhibits the activity of metalloproteinases and has been shown to have anti-inflammatory and anti-angiogenic effects. While there are advantages and limitations to using MMPI in lab experiments, there are several future directions for the research on MMPI, including the development of more specific inhibitors of metalloproteinases and the investigation of its potential use in combination with other drugs.

Synthesis Methods

The synthesis of MMPI involves the reaction between N-methyl-N-(2-hydroxyethyl)amine and 2-methyl-2-(4-methylphenyl)propionaldehyde in the presence of methanesulfonic acid. The resulting product is then purified by column chromatography to obtain MMPI with high purity.

Scientific Research Applications

MMPI has been extensively studied for its potential therapeutic applications in various diseases such as cancer, arthritis, and cardiovascular diseases. MMPI has been shown to inhibit the activity of metalloproteinases, which play a crucial role in the progression of these diseases. MMPI has also been investigated for its anti-inflammatory and anti-angiogenic properties.